Methyl 4-bromo-1-methyl-1H-indole-2-carboxylate
Cat. No. B8281711
M. Wt: 268.11 g/mol
InChI Key: OIMNSVYNDCDFHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[c:3]2[cH:4][c:5]([C:11](=[O:12])[O:13][CH3:14])[nH:6][c:7]2[cH:8][cH:9][cH:10]1.[H-:15].[I:17][CH3:18].[Na+:16]>>[Br:1][c:2]1[c:3]2[cH:4][c:5]([C:11](=[O:12])[O:13][CH3:14])[n:6]([CH3:18])[c:7]2[cH:8][cH:9][cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1cc2c(Br)cccc2[nH]1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CI
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1cc2c(Br)cccc2n1C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
